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Compound of Interest

Compound Name:
(1S,2R)-2-(Benzyloxymethyl)-1-

hydroxy-3-cyclopentene

Cat. No.: B044974 Get Quote

An In-Depth Technical Guide to (1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-cyclopentene

Introduction
(1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-cyclopentene is a key chiral intermediate used in

the synthesis of complex organic molecules and active pharmaceutical ingredients (APIs). Its

primary significance lies in its role as a building block for the antiviral drug Entecavir, which is

used in the treatment of Hepatitis B infections[1]. This guide provides a detailed overview of its

chemical identity, properties, and structure for researchers, scientists, and professionals in drug

development.

IUPAC Name, Synonyms, and Structure
The nomenclature and structural representation are fundamental to understanding the

chemistry of this compound.

IUPAC Name: The formally accepted IUPAC name for this compound is (1S,2R)-2-

((benzyloxy)methyl)cyclopent-3-en-1-ol. The name used in the topic, (1S,2R)-2-
(Benzyloxymethyl)-1-hydroxy-3-cyclopentene, is also widely employed.

Synonyms: This intermediate is known by several other names in literature and commercial

listings, including:
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(1S,2R)-2-[(Benzyloxy)methyl]-3-cyclopentenol[2]

(1S,2R)-2-[(Phenylmethoxy)methyl]-3-cyclopenten-1-ol[3][4]

Entecavir inter-7[2][3]

Entecavir hydrate intermediate[3][4]

Chemical Structure: The molecule consists of a five-membered cyclopentene ring containing a

double bond. A hydroxyl (-OH) group is attached at the first carbon (C1), and a

benzyloxymethyl group (-CH₂OCH₂Ph) is attached at the second carbon (C2). The

stereochemistry is fixed, with the hydroxyl group in the S configuration and the

benzyloxymethyl group in the R configuration, which is crucial for its specific use in

pharmaceutical synthesis.
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Caption: 2D representation of (1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-cyclopentene.

Chemical and Physical Properties
The physical and chemical data for this compound are summarized below. These properties

are essential for handling, storage, and use in synthetic procedures.

Property Value Reference(s)

CAS Number 110567-21-0 [1][2][3][5]

Molecular Formula C₁₃H₁₆O₂ [1][2][3][5]

Molecular Weight 204.26 g/mol [1][2][3][5]

Appearance Pale Yellow Oil [3][4]

Boiling Point 318.9°C at 760 mmHg [2][3]

Density 1.112 g/cm³ [2][3]

MDL Number MFCD09263486 [1][3]

Solubility

Soluble in Chloroform,

Dichloromethane (DCM), Ethyl

Acetate

[2]

Storage Conditions
Store at room temperature or

-20°C Freezer
[2][6]

HS Code 2909499000 [3][4]

Role in Synthesis
Application as a Pharmaceutical Intermediate: (1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-
cyclopentene is not typically used as a final product but rather as a critical intermediate in

multi-step synthetic pathways.[3][4] Its most prominent application is in the total synthesis of

Entecavir, a potent and selective guanosine analogue that inhibits the replication of the

Hepatitis B virus (HBV).
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The specific stereochemistry of the hydroxyl and benzyloxymethyl groups on the cyclopentene

core is essential for constructing the final complex structure of Entecavir with the correct

biological activity.

Experimental Protocol Context: Detailed, step-by-step experimental protocols for the synthesis

of this intermediate are typically found within proprietary process chemistry documents or in

specialized academic literature and patents focused on the synthesis of Entecavir. The general

workflow involves creating the chiral cyclopentene ring and installing the functional groups with

the correct stereochemistry. This process is a subject of organic and pharmaceutical

intermediate synthesis.[3][4]

The logical workflow for its use can be visualized as a key step in a larger synthetic plan.

Starting Materials
(e.g., cyclopentadiene derivatives)

Chiral Resolution / Asymmetric Synthesis
(Establishment of Stereocenters)

(1S,2R)-2-(Benzyloxymethyl)
-1-hydroxy-3-cyclopentene

Further Functionalization
(e.g., introduction of guanine base)

Final Product
(Entecavir)
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Caption: Simplified workflow showing the role of the intermediate in Entecavir synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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